1-(2,3-dimethoxybenzoyl)-4-(2-phenylethyl)piperazine

• IUPAC Name: (2,3-dimethoxyphenyl)-[4-(2-phenylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H26N2O3/c1-25-19-10-6-9-18(20(19)26-2)21(24)23-15-13-22(14-16-23)12-11-17-7-4-3-5-8-17/h3-10H,11-16H2,1-2H3
• InChI Key: NMOJHPHIVUQZPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)CCC3=CC=CC=C3
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

1-(2,3-dimethoxybenzoyl)-4-(2-phenylethyl)piperazine, also known as Ro 60-0175, is a chemical compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in scientific research due to its potential applications in the field of neuroscience.

Mechanism of Action

1-(2,3-dimethoxybenzoyl)-4-(2-phenylethyl)piperazine 60-0175 acts as a partial agonist at the serotonin 5-HT1A receptor and a full agonist at the dopamine D2 receptor. It has been found to increase the release of dopamine and serotonin in the brain, leading to its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
1-(2,3-dimethoxybenzoyl)-4-(2-phenylethyl)piperazine 60-0175 has been shown to increase locomotor activity, improve cognitive function, and reduce anxiety-like behavior in animal models. It has also been found to have neuroprotective effects in certain neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,3-dimethoxybenzoyl)-4-(2-phenylethyl)piperazine 60-0175 in lab experiments is its high potency and selectivity for certain receptors, allowing for precise manipulation of neurotransmitter systems. However, its potential toxicity and limited solubility in aqueous solutions can pose challenges in experimental design.

Future Directions

Future research on 1-(2,3-dimethoxybenzoyl)-4-(2-phenylethyl)piperazine 60-0175 could focus on its potential therapeutic applications in neurological disorders, as well as its role in modulating other neurotransmitter systems. Additionally, further studies on its pharmacokinetics and toxicity could help determine its safety and effectiveness as a potential drug candidate.
In conclusion, 1-(2,3-dimethoxybenzoyl)-4-(2-phenylethyl)piperazine 60-0175 is a promising compound with potential applications in the field of neuroscience. Its unique mechanism of action and biochemical effects make it an important tool compound for studying the central nervous system. Further research on 1-(2,3-dimethoxybenzoyl)-4-(2-phenylethyl)piperazine 60-0175 could lead to the development of novel treatments for neurological disorders.

Synthesis Methods

1-(2,3-dimethoxybenzoyl)-4-(2-phenylethyl)piperazine 60-0175 can be synthesized through a multi-step process involving the reaction of 2,3-dimethoxybenzoyl chloride with 2-phenylethylamine, followed by the reaction of the resulting intermediate with piperazine. The final product is obtained through purification and crystallization processes.

Scientific Research Applications

1-(2,3-dimethoxybenzoyl)-4-(2-phenylethyl)piperazine 60-0175 has been widely used in scientific research to study its effects on the central nervous system. It has been found to have potential applications in the treatment of various neurological disorders such as Parkinson's disease, schizophrenia, and depression. 1-(2,3-dimethoxybenzoyl)-4-(2-phenylethyl)piperazine 60-0175 has also been used as a tool compound to study the function of certain neurotransmitter receptors in the brain.